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Compound of Interest

Compound Name: 1-Benzoylpyrrolidine-2,5-dione

Cat. No.: B1596287 Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction: Defining the Molecular Signature
1-Benzoylpyrrolidine-2,5-dione, also known by its common name N-Benzoylsuccinimide, is a

chemical compound of significant interest in organic synthesis. As a derivative of succinimide, it

serves as a valuable reagent and building block. The molecule's architecture, featuring a planar

succinimide ring attached to a benzoyl group, imparts specific reactivity, making it a useful

acylating agent.

For researchers, scientists, and professionals in drug development, unambiguous structural

confirmation and purity assessment are paramount. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide

a detailed "molecular fingerprint," revealing the precise arrangement of atoms and functional

groups. This guide offers an in-depth analysis of the spectroscopic data for 1-
Benzoylpyrrolidine-2,5-dione, grounded in established principles and experimental evidence,

to support its confident identification and application in research settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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